Cas no 1078-71-3 (Heptylbenzene)
Heptylbenzene structure
Product Name:Heptylbenzene
CAS No:1078-71-3
MF:C13H20
MW:176.297904014587
MDL:MFCD00009545
CID:40700
PubChem ID:87570502
Update Time:2025-04-18
Heptylbenzene Chemical and Physical Properties
Names and Identifiers
-
- Heptylbenzene
- n-Heptylbenzene
- 1-Phenylheptane, (n-Heptylbenzene)
- 1-Phenylheptane
- 1-Heptylbenzene
- n-Heptylbenzene1000µg
- PHENYLHEPTANE
- heptyl-benzen
- n-heptbenzene
- 1-PHENYLHEPTAN
- benzene,heptyl-
- n-Peptylbenzene
- Benzene, heptyl-
- BAA07871
- AKOS015890295
- EINECS 214-084-3
- NS00023481
- Heptane, 1-phenyl-
- Q27160481
- FT-0608259
- CS-0128904
- heptyl-benzene
- Heptane, 1(or 7)-phenyl-
- 12UC21C7SN
- F21475
- NSC-97413
- NSC97413
- UNII-12UC21C7SN
- H0046
- CHEBI:88592
- BS-42394
- DTXSID3061477
- MFCD00009545
- NSC 97413
- 1078-71-3
- Heptane, phenyl-
- 1-Phenylheptane, 98%
- A801773
- Heptane, 1phenyl
- Heptane, 1phenyl (8CI)
- DB-040795
- Benzene, heptyl
- Heptane, 1-phenyl-(8CI)
- DTXCID5033094
- 1Phenylheptane
- Heptane, 1(or 7)phenyl
- 214-084-3
-
- MDL： MFCD00009545
- Inchi： 1S/C13H20/c1-2-3-4-5-7-10-13-11-8-6-9-12-13/h6,8-9,11-12H,2-5,7,10H2,1H3
- InChI Key： LBNXAWYDQUGHGX-UHFFFAOYSA-N
- SMILES： C(CCC1C=CC=CC=1)CCCC
- BRN： 1905782
Computed Properties
- Exact Mass: 176.15700
- Monoisotopic Mass: 176.156501
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.86 g/mL at 25 °C(lit.)
- Melting Point: −48 °C (lit.)
- Boiling Point: 235°C(lit.)
- Flash Point: Fahrenheit: 203 ° f
Celsius: 95 ° c - Refractive Index: n20/D 1.485(lit.)
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
- PSA: 0.00000
- LogP: 4.19950
- Solubility: Not determined
Heptylbenzene Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H410
- Hazardous Material transportation number：UN 3082 9/PG 3
- WGK Germany：3
- Hazard Category Code： 50/53
- Safety Instruction： S23-S24/25-S61-S60
-
Hazardous Material Identification：
- HazardClass：9
- PackingGroup：III
- TSCA：Yes
- Packing Group：III
- Hazard Level：9
- Safety Term：9
- Packing Group：III
- Risk Phrases：R50/53
Heptylbenzene Customs Data
- HS CODE：2902909090
- Customs Data：
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
Heptylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A12969-25g |
n-Heptylbenzene, 98% |
1078-71-3 | 98% | 25g |
￥923.00 | 2023-04-13 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A12969-100g |
n-Heptylbenzene, 98% |
1078-71-3 | 98% | 100g |
￥3378.00 | 2023-04-13 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A12969-500g |
n-Heptylbenzene, 98% |
1078-71-3 | 98% | 500g |
￥15377.00 | 2023-04-13 | |
| Ambeed | A413109-5g |
N-heptylbenzene |
1078-71-3 | 98% | 5g |
$23.0 | 2023-06-27 | |
| Ambeed | A413109-25g |
N-heptylbenzene |
1078-71-3 | 97% | 25g |
$210.0 | 2025-02-24 | |
| TRC | H282910-1g |
Heptylbenzene |
1078-71-3 | 1g |
$ 155.00 | 2023-09-07 | ||
| TRC | H282910-10g |
Heptylbenzene |
1078-71-3 | 10g |
$ 213.00 | 2023-09-07 | ||
| TRC | H282910-25g |
Heptylbenzene |
1078-71-3 | 25g |
$ 351.00 | 2023-09-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | H0046-500ml |
Heptylbenzene |
1078-71-3 | 97.0%(GC) | 500ml |
￥7310.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | H0046-25ml |
Heptylbenzene |
1078-71-3 | 97.0%(GC) | 25ml |
￥550.0 | 2022-05-30 |
Heptylbenzene Related Literature
-
Daniel M. Hewett,Sebastian Bocklitz,Daniel P. Tabor,Edwin L. Sibert III,Martin A. Suhm,Timothy S. Zwier Chem. Sci. 2017 8 5305
-
Xiao Hui Yang,Tommaso Giovenzana,Brian Feild,Ghassan E. Jabbour,Alan Sellinger J. Mater. Chem. 2012 22 12689
-
Nisansala Ganewatta,Ziad El Rassi Analyst 2018 143 270
-
A. T. Peters,F. M. Rowe J. Chem. Soc. 1945 181
-
5. Formula index
1078-71-3 (Heptylbenzene) Related Products
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- 686723-67-1(BENZENE, 1-BUTYL-4-[3-(4-METHYLPHENYL)PROPYL]-)
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